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Introduction

Three-dimensional (3D) organoid cultures have emerged as powerful in vitro models that more
accurately recapitulate the complex architecture and physiology of human organs compared to
traditional 2D cell cultures. These self-organizing structures are invaluable tools for disease
modeling, drug discovery, and regenerative medicine. A key challenge in organoid research is
the efficient and robust expansion of organoid lines from primary tissues. NIBR-LTSi, a
selective small-molecule inhibitor of Large Tumor Suppressor Kinase (LATS), has been
identified as a potent facilitator of organoid growth. By modulating the Hippo signaling pathway,
NIBR-LTSi promotes the proliferation and maintenance of tissue stem cells, enabling the
expansion of organoids derived from various human and mouse tissues.[1][2]

This document provides detailed application notes and protocols for the use of NIBR-LTSi in
3D organoid culture, intended to guide researchers in leveraging this compound to enhance
their organoid-based studies.

Mechanism of Action: The Hippo-YAP Signaling
Pathway

NIBR-LTSi functions by inhibiting the LATS1 and LATS2 kinases, which are core components
of the Hippo signaling pathway.[1] In its active state, the Hippo pathway phosphorylates the
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transcriptional co-activator Yes-associated protein (YAP), leading to its cytoplasmic retention
and subsequent degradation. This prevents YAP from translocating to the nucleus and
activating gene transcription associated with cell proliferation and stemness.

By inhibiting LATS kinases, NIBR-LTSi prevents the phosphorylation of YAP. As a result,
unphosphorylated YAP is free to enter the nucleus, where it binds to TEAD transcription factors
and initiates the expression of target genes that drive cell proliferation and expansion of stem
cell compartments within organoids.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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